Cas no 1323715-26-9 (N-{4-(cyclopropylcarbamoyl)methylphenyl}-1,3-benzothiazole-6-carboxamide)

• Product Name: N-{4-(cyclopropylcarbamoyl)methylphenyl}-1,3-benzothiazole-6-carboxamide
• CAS No: 1323715-26-9
• MF: C₁₉H₁₇N₃O₂S
• MW: 351.422182798386
• CID: 6387603
• PubChem ID: 49751568
• Update Time: 2025-10-12

N-{4-(cyclopropylcarbamoyl)methylphenyl}-1,3-benzothiazole-6-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-{4-(cyclopropylcarbamoyl)methylphenyl}-1,3-benzothiazole-6-carboxamide
• 1323715-26-9
• F6089-4750
• N-{4-[(CYCLOPROPYLCARBAMOYL)METHYL]PHENYL}-1,3-BENZOTHIAZOLE-6-CARBOXAMIDE
• N-(4-(2-(cyclopropylamino)-2-oxoethyl)phenyl)benzo[d]thiazole-6-carboxamide
• AKOS024531539
• N-[4-[2-(cyclopropylamino)-2-oxoethyl]phenyl]-1,3-benzothiazole-6-carboxamide

• Inchi： 1S/C19H17N3O2S/c23-18(21-14-6-7-14)9-12-1-4-15(5-2-12)22-19(24)13-3-8-16-17(10-13)25-11-20-16/h1-5,8,10-11,14H,6-7,9H2,(H,21,23)(H,22,24)
• InChI Key： UMRIUTVEEKELOD-UHFFFAOYSA-N
• SMILES： S1C=NC2=CC=C(C=C12)C(NC1C=CC(=CC=1)CC(NC1CC1)=O)=O

Computed Properties

• Exact Mass: 351.10414797g/mol
• Monoisotopic Mass: 351.10414797g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 503
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 99.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on N-{4-(cyclopropylcarbamoyl)methylphenyl}-1,3-benzothiazole-6-carboxamide

Professional Introduction to N-{4-(cyclopropylcarbamoyl)methylphenyl}-1,3-benzothiazole-6-carboxamide (CAS No. 1323715-26-9)

N-{4-(cyclopropylcarbamoyl)methylphenyl}-1,3-benzothiazole-6-carboxamide is a sophisticated organic compound characterized by its intricate molecular structure, which integrates multiple pharmacophoric elements. This compound, identified by the CAS number 1323715-26-9, has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. The molecular framework of this compound consists of a benzothiazole core, which is a well-documented scaffold in drug discovery, linked to a phenyl ring and a cyclopropylcarbamoyl moiety. Such structural features not only contribute to its unique chemical properties but also open up diverse possibilities for its biological activity.

The benzothiazole moiety is particularly noteworthy, as it is widely recognized for its presence in numerous bioactive molecules. This heterocyclic system is known to exhibit a range of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The incorporation of the benzothiazole ring into N-{4-(cyclopropylcarbamoyl)methylphenyl}-1,3-benzothiazole-6-carboxamide suggests that this compound may inherit some of these beneficial characteristics. Furthermore, the presence of the phenyl ring and the cyclopropylcarbamoyl group introduces additional layers of complexity, which can modulate the compound's pharmacokinetic and pharmacodynamic profiles.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological behavior of such complex molecules with greater accuracy. These tools have been instrumental in identifying potential binding interactions between N-{4-(cyclopropylcarbamoyl)methylphenyl}-1,3-benzothiazole-6-carboxamide and various biological targets. For instance, studies have suggested that this compound may interact with enzymes and receptors involved in cell signaling pathways relevant to cancer and inflammation. Such insights are crucial for designing targeted therapies that can selectively modulate these pathways without affecting normal cellular functions.

The cyclopropylcarbamoyl group is another key feature of this compound that warrants further exploration. Cyclopropyl-substituted molecules are known to exhibit unique physicochemical properties due to the rigidity and steric bulk of the cyclopropyl ring. This structural element can influence both the solubility and bioavailability of the compound, making it an attractive feature for drug development. Additionally, the carbamoyl moiety provides a site for further functionalization, allowing chemists to tailor the compound's properties for specific applications.

In vitro studies have begun to uncover the potential therapeutic applications of N-{4-(cyclopropylcarbamoyl)methylphenyl}-1,3-benzothiazole-6-carboxamide. Preliminary results indicate that this compound may possess inhibitory activity against certain enzymes implicated in inflammatory diseases. The benzothiazole core and the cyclopropylcarbamoyl group appear to work synergistically to disrupt pathological signaling pathways, offering a promising lead for developing novel therapeutic agents. Moreover, the phenyl ring may contribute to enhanced binding affinity by interacting with specific residues in target proteins.

The synthesis of N-{4-(cyclopropylcarbamoyl)methylphenyl}-1,3-benzothiazole-6-carboxamide presents a challenge due to its complex structure. However, modern synthetic methodologies have made significant strides in facilitating the construction of such intricate molecules. Techniques such as palladium-catalyzed cross-coupling reactions and transition-metal-catalyzed cyclizations have been employed to build key structural motifs efficiently. These advances not only streamline the synthesis process but also allow for greater flexibility in modifying the molecular framework to optimize biological activity.

Future research directions for N-{4-(cyclopropylcarbamoyl)methylphenyl}-1,3-benzothiazole-6-carboxamide include exploring its mechanism of action in greater detail. Understanding how this compound interacts with biological targets at a molecular level will provide valuable insights into its therapeutic potential. Additionally, preclinical studies are needed to assess its safety profile and efficacy in animal models before moving on to human trials. These studies will help determine whether this compound can translate into a viable drug candidate for treating various diseases.

The integration of machine learning and artificial intelligence into drug discovery has also shown promise in accelerating the development process for compounds like N-{4-(cyclopropylcarbamoyl)methylphenyl}-1,3-benzothiazole-6-carboxamide. By leveraging large datasets and advanced algorithms, researchers can predict properties such as solubility, metabolic stability, and toxicity more rapidly than traditional methods alone. This approach not only saves time but also reduces costs associated with experimental screening.

In conclusion, N-{4-(cyclopropylcarbamoyl)methylphenyl}-1,3-benzothiazole-6-carboxamide (CAS No. 1323715-26-9) represents a promising lead in medicinal chemistry due to its unique molecular structure and potential therapeutic applications. The combination of computational modeling, synthetic chemistry advancements, and innovative drug discovery techniques positions this compound as a valuable candidate for further investigation. As research continues to uncover new insights into its biology and pharmacology, it holds great promise for contributing to next-generation therapeutics.